Cas no 2244161-73-5 (Des-butanoyl 3,4-Didehydro-N-butyl(2,4-difluorobenzyl)carbamate Dolutegravir)

• Product Name: Des-butanoyl 3,4-Didehydro-N-butyl(2,4-difluorobenzyl)carbamate Dolutegravir
• CAS No: 2244161-73-5
• MF: C₂₈H₂₄F₄N₄O₆
• MW: 588.506980895996
• CID: 5543753
• Update Time: 2025-10-21

Des-butanoyl 3,4-Didehydro-N-butyl(2,4-difluorobenzyl)carbamate Dolutegravir Chemical and Physical Properties

Names and Identifiers

• DOLUTEGRAVIR IMPURITY
• sodium (R)-7-((2,4-difluorobenzyl)carbamoyl)-2-(4-(((2,4-difluorobenzyl)carbamoyl)oxy)butan-2-yl)-1,
• Des-butanoyl 3,4-Didehydro-N-butyl(2,4-difluorobenzyl)carbamate Dolutegravir

• Inchi： 1S/C28H24F4N4O6/c1-15(6-9-42-28(41)34-13-17-3-5-19(30)11-22(17)32)36-8-7-35-14-20(24(37)25(38)23(35)27(36)40)26(39)33-12-16-2-4-18(29)10-21(16)31/h2-5,7-8,10-11,14-15,38H,6,9,12-13H2,1H3,(H,33,39)(H,34,41)/t15-/m1/s1
• InChI Key： JYVDIEAKFFZMCR-OAHLLOKOSA-N
• SMILES： C(OCC[C@H](N1C=CN2C=C(C(NCC3=CC=C(F)C=C3F)=O)C(=O)C(O)=C2C1=O)C)(=O)NCC1=CC=C(F)C=C1F

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 778.0±60.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Additional information on Des-butanoyl 3,4-Didehydro-N-butyl(2,4-difluorobenzyl)carbamate Dolutegravir

Comprehensive Overview of Des-butanoyl 3,4-Didehydro-N-butyl(2,4-difluorobenzyl)carbamate Dolutegravir (CAS No. 2244161-73-5)

Des-butanoyl 3,4-Didehydro-N-butyl(2,4-difluorobenzyl)carbamate Dolutegravir (CAS No. 2244161-73-5) is a structurally modified derivative of the well-known antiretroviral drug Dolutegravir. This compound has garnered significant attention in pharmaceutical research due to its potential applications in HIV treatment and drug resistance management. The removal of the butanoyl group (Des-butanoyl) and the introduction of a 3,4-Didehydro moiety enhance its metabolic stability and bioavailability, making it a promising candidate for next-generation integrase strand transfer inhibitors (INSTIs).

The chemical name Des-butanoyl 3,4-Didehydro-N-butyl(2,4-difluorobenzyl)carbamate Dolutegravir reflects its intricate molecular architecture, which includes a 2,4-difluorobenzyl group and a carbamate linkage. These modifications are designed to optimize binding affinity to the HIV-1 integrase enzyme while minimizing off-target effects. Researchers are particularly interested in its mechanism of action, which involves blocking the integration of viral DNA into the host genome—a critical step in the HIV replication cycle.

In recent years, the demand for advanced HIV therapeutics has surged, driven by the global need for drugs with higher efficacy and fewer side effects. Searches for terms like "Dolutegravir derivatives", "HIV drug resistance solutions", and "next-generation INSTIs" have spiked, reflecting the growing interest in this field. Des-butanoyl 3,4-Didehydro-N-butyl(2,4-difluorobenzyl)carbamate Dolutegravir addresses these concerns by offering improved pharmacokinetic properties and a reduced likelihood of resistance development compared to first-generation INSTIs.

The synthesis of Des-butanoyl 3,4-Didehydro-N-butyl(2,4-difluorobenzyl)carbamate Dolutegravir involves multi-step organic reactions, including selective deprotection, carbamate formation, and fluorobenzyl incorporation. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity. Its CAS No. 2244161-73-5 serves as a unique identifier for regulatory and research purposes, facilitating accurate tracking in scientific literature and patent databases.

From a clinical perspective, this compound is being evaluated for its potential to overcome limitations observed with existing INSTIs, such as Raltegravir and Elvitegravir. Studies suggest that its 3,4-Didehydro modification may enhance viral suppression in treatment-experienced patients, a topic frequently searched as "HIV salvage therapy options". Additionally, its N-butyl(2,4-difluorobenzyl) side chain is hypothesized to improve blood-brain barrier penetration, which could be pivotal in addressing HIV-associated neurocognitive disorders.

The pharmaceutical industry is also exploring the scalability of Des-butanoyl 3,4-Didehydro-N-butyl(2,4-difluorobenzyl)carbamate Dolutegravir production. Keywords like "green chemistry in HIV drug synthesis" and "cost-effective antiretroviral manufacturing" highlight the intersection of sustainability and affordability in drug development. Innovations in catalytic processes and solvent selection are being investigated to reduce environmental impact while maintaining high yields.

In summary, Des-butanoyl 3,4-Didehydro-N-butyl(2,4-difluorobenzyl)carbamate Dolutegravir represents a cutting-edge advancement in HIV therapeutics. Its unique structural features, combined with its potential to address unmet medical needs, position it as a focal point for future research and development. As the scientific community continues to explore its full therapeutic potential, this compound may play a pivotal role in shaping the next era of antiretroviral therapy.